2-Bromo-N-(2-methyl-3-{[1,3]thiazolo[5,4-B]pyridin-2-YL}phenyl)benzamide

• IUPAC Name: 2-bromo-N-[2-methyl-3-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C20H14BrN3OS/c1-12-13(19-24-17-10-5-11-22-20(17)26-19)7-4-9-16(12)23-18(25)14-6-2-3-8-15(14)21/h2-11H,1H3,(H,23,25)
• InChI Key: MYGQBYVFMRJZIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)C2=CC=CC=C2Br)C3=NC4=C(S3)N=CC=C4
• Molecular Formula: C20H14BrN3OS
• Molecular Weight: 424.3 g/mol
• CAS No.: 863593-50-4

Description

“2-bromo-N-(2-methyl-3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzamide” is a chemical compound that belongs to the class of thiazolo[5,4-b]pyridines. Thiazolo[5,4-b]pyridines are known for their wide range of biological activities, including antitumor, antibacterial, and anti-inflammatory activities.

Scientific Research Applications

Synthesis and Pharmacological Applications

• Antihypertensive α-Blocking Agents : Research has involved the synthesis of compounds starting from materials similar to the query compound, showing good antihypertensive α-blocking activity with low toxicity. Such research indicates the potential of thiazole derivatives in developing antihypertensive medications (Abdel-Wahab et al., 2008).

• Antitumor Activity : Studies have demonstrated the synthesis of thiazole and thiazolopyridine derivatives with significant antitumor activity, showcasing the potential of such compounds in cancer treatment. These findings suggest that related compounds could be explored for their antitumor properties (Haggam et al., 2017).

Antimicrobial and Anti-Inflammatory Applications

• Antimicrobial Activity : Synthesis of novel thiazole derivatives has been explored for antimicrobial applications. The compounds exhibited low to moderate antifungal activity, suggesting the utility of thiazole cores in designing antimicrobial agents (Saeed et al., 2008).

• Anti-Inflammatory Activities : The development of thiazolo[3,2-a]pyrimidine derivatives has shown moderate anti-inflammatory activity, comparable to standard drugs. This indicates the therapeutic potential of such compounds in treating inflammation-related conditions (Tozkoparan et al., 1999).

Chemical Synthesis and Characterization

• Research into the synthesis and characterization of related thiazole and pyridine anchored compounds, including their antitumor activity and DNA binding properties, suggests a broad spectrum of scientific applications, from medicinal chemistry to molecular biology (Bera et al., 2021).

• The exploration of thiazole derivatives in the synthesis of new heterocycles and their potential use in various biological activities further underscores the versatility and significance of such compounds in scientific research (Kakehi et al., 1987).

Mechanism of Action

Target of Action

It is known that derivatives of thiazolo[3,2-a]pyrimidine, which share structural similarity with the compound , have been used in the design of new medicines, including anticancer drugs . These compounds can be readily modified by the introduction of new binding sites, optimizing the interaction between the ligand and biological target .

Mode of Action

The structural similarity of the thiazolo[3,2-a]pyrimidine ring system to purine may be utilized in the design of structures capable of effectively binding to biological targets .

Biochemical Pathways

Thiazolo[3,2-a]pyrimidines have been reported to possess a broad spectrum of pharmacological activities , suggesting that they may interact with multiple biochemical pathways.

Result of Action

Thiazolo[3,2-a]pyrimidines have been reported to exhibit high antitumor, antibacterial, and anti-inflammatory activities , suggesting that the compound may have similar effects.

Biochemical Analysis

Biochemical Properties

Thiazolo[4,5-b]pyridines, the class of compounds to which it belongs, have been reported to possess a broad spectrum of pharmacological activities . They have been identified and developed in recent years to exhibit high antioxidant, antimicrobial, herbicidal, anti-inflammatory, antifungal, and antitumor activities .

Cellular Effects

Related thiazolo[4,5-b]pyridines have been reported to exhibit cytotoxic effects against various cancer cell lines

Molecular Mechanism

Thiazolo[4,5-b]pyridines have been reported to interact with a wide range of receptor targets